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Compound of Interest

Compound Name: 4-Butylaniline-d15

Cat. No.: B12394459 Get Quote

4-Butylaniline-d15 is the deuterated analogue of 4-butylaniline, a chemical intermediate used

in the synthesis of dyes, pharmaceuticals, and advanced materials.[1][2][3] In the landscape of

modern research and drug development, the precise quantification of chemical entities is

paramount. Stable isotope-labeled compounds, such as 4-Butylaniline-d15, are indispensable

tools, primarily serving as superior internal standards for quantitative analysis by mass

spectrometry.[4][5] The substitution of hydrogen atoms with their heavier deuterium isotopes

creates a compound that is chemically almost identical to its non-labeled counterpart but is

easily distinguishable by its mass. This guide provides a comprehensive overview of the

chemical and physical properties of 4-Butylaniline-d15, its core applications, and the technical

rationale for its use in demanding analytical workflows.

Physicochemical and Isotopic Properties
The fundamental utility of 4-Butylaniline-d15 stems from its predictable physicochemical

properties, which closely mirror those of the parent compound, while possessing a distinct

mass. This allows it to navigate through sample preparation and analytical systems in an

identical manner to the analyte of interest, ensuring the highest degree of accuracy in

quantification.
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Property 4-Butylaniline-d15
4-Butylaniline (for
reference)

Source

CAS Number 1219794-89-4 104-13-2 [6][7]

Molecular Formula C₁₀D₁₅N C₁₀H₁₅N [6][7]

Molecular Weight 164.33 g/mol 149.23 g/mol [6][7]

Appearance
Neat / Clear Colorless

to Orange Liquid

Clear colorless mobile

liquid / Orange liquid
[6][8][9]

Density Not specified 0.945 g/mL at 25 °C [9]

Boiling Point Not specified
133-134 °C at 14

mmHg
[9]

Melting Point Not specified -14 °C [8]

Refractive Index Not specified n20/D 1.535 [8]

Isotopic Purity
Typically ≥98 atom %

D
Not Applicable [4]

InChI Key
OGIQUQKNJJTLSZ-

RRFMZHHTSA-N

OGIQUQKNJJTLSZ-

UHFFFAOYSA-N
[6][7]

Core Application: The Gold Standard for
Quantitative Mass Spectrometry
The primary application of 4-Butylaniline-d15 is as an internal standard (IS) in quantitative

assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The rationale for using a stable isotope-labeled IS is rooted in its ability to

compensate for variations that can occur at virtually every stage of an analytical procedure.

Causality Behind Experimental Choice: An ideal internal standard must behave as closely as

possible to the analyte of interest. Non-isotopically labeled standards can exhibit different

chromatographic retention times, ionization efficiencies, and recoveries during sample

extraction. By replacing hydrogen with deuterium, the molecular weight is increased without

significantly altering the compound's polarity or chemical reactivity.[4] Consequently, 4-
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Butylaniline-d15 co-elutes with native 4-butylaniline during chromatography and experiences

nearly identical ionization and fragmentation behavior in the mass spectrometer's source. This

ensures that any loss of analyte during sample preparation or fluctuation in instrument signal

will be mirrored by a proportional change in the IS signal, allowing for a highly accurate and

precise calculation of the analyte's concentration based on the ratio of the two signals.

Typical LC-MS/MS Workflow Using a Deuterated Internal
Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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